Cas no 1396885-96-3 (2-fluoro-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzene-1-sulfonamide
• CAS No: 1396885-96-3
• MF: C₁₆H₁₄FN₃O₃S
• MW: 347.364065647125
• CID: 5474591
• PubChem ID: 71779501
• Update Time: 2025-05-22

2-fluoro-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F2758-0663
• 2-fluoro-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzene-1-sulfonamide
• 1396885-96-3
• AKOS024677751
• 2-fluoro-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzenesulfonamide
• 2-fluoro-N-[(3-methyl-4-oxophthalazin-1-yl)methyl]benzenesulfonamide

• Inchi： 1S/C16H14FN3O3S/c1-20-16(21)12-7-3-2-6-11(12)14(19-20)10-18-24(22,23)15-9-5-4-8-13(15)17/h2-9,18H,10H2,1H3
• InChI Key： ARPAAZRMAUHWAU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NCC1C2C=CC=CC=2C(N(C)N=1)=O)(=O)=O

Computed Properties

• Exact Mass: 347.07399065g/mol
• Monoisotopic Mass: 347.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-fluoro-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzene-1-sulfonamide

2-fluoro-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1396885-96-3, known as 2-fluoro-N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzene-1-sulfonamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamides, which are widely studied for their roles in drug development and materials science. The molecule's structure incorporates a fluorine atom at the benzene ring and a phthalazinone moiety, which contributes to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The phthalazinone group in this compound is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in drug design. Researchers have explored the potential of this compound as a modulator of cellular signaling pathways, which could lead to novel treatments for various diseases, including cancer and inflammatory disorders.

The synthesis of 2-fluoro-N-[(3-methyl-4 oxo 3 4 dihydrophthalazin 1 yl)methyl]benzene 1 sulfonamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the phthalazinone ring through cyclization reactions and the subsequent introduction of the sulfonamide group via nucleophilic substitution. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process.

From an application standpoint, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential antiproliferative agent due to its ability to inhibit key enzymes involved in cell growth and division. Additionally, its fluorinated benzene ring enhances its lipophilicity, which is advantageous for improving drug bioavailability. Recent studies have also explored its role as a radiotracer in positron emission tomography (PET), leveraging the unique properties of fluorine isotopes for imaging applications.

In terms of environmental impact, researchers have examined the degradation pathways of this compound under various conditions. The presence of the sulfonamide group makes it relatively stable under physiological conditions, which is beneficial for drug delivery but may pose challenges in terms of biodegradation. Efforts are ongoing to develop sustainable methods for synthesizing and disposing of this compound to minimize its environmental footprint.

Looking ahead, the development of 2-fluoro-N [(3 methyl 4 oxo 3 4 dihydrophthalazin 1 yl)methyl]benzene 1 sulfonamide holds great potential for advancing both medicinal chemistry and materials science. Its unique combination of structural features makes it a versatile building block for designing new drugs and functional materials. As research continues to uncover its full range of applications, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.